Cas no 352431-11-9 (Butyronitrile-d7)

• Product Name: Butyronitrile-d7
• CAS No: 352431-11-9
• MF: C₄H₇N
• MW: 76.1482126712799
• CID: 302961
• PubChem ID: 58066897
• Update Time: 2025-10-28

Butyronitrile-d7 Chemical and Physical Properties

Names and Identifiers

• Butanenitrile-d7 (9CI)
• BUTYRONITRILE-D7
• 2,2,3,3,4,4,4-heptadeuteriobutanenitrile
• 352431-11-9
• (?H?)butanenitrile
• D99467
• Butyronitrile-d7

• Inchi： 1S/C4H7N/c1-2-3-4-5/h2-3H2,1H3/i1D3,2D2,3D2
• InChI Key： KVNRLNFWIYMESJ-NCKGIQLSSA-N
• SMILES： N#CC([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 76.102
• Monoisotopic Mass: 76.102
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 47.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 23.8A^2

Additional information on Butyronitrile-d7

Butyronitrile-d7: A Comprehensive Overview

Butyronitrile-d7 (CAS No. 352431-11-9) is a deuterated compound that has gained significant attention in various scientific and industrial applications. This compound, also known as deutero-butyl nitrile, is a derivative of butyronitrile where seven hydrogen atoms have been replaced with deuterium atoms. The substitution of hydrogen with deuterium enhances the compound's stability and provides unique properties that make it valuable in research and development.

The structure of Butyronitrile-d7 consists of a four-carbon chain with a nitrile group (-CN) at one end and deuterium atoms incorporated into the molecule. This structure allows for its use in various chemical reactions, particularly in environments where isotopic labeling is required. The compound's molecular formula is C4H5D7N, and its molecular weight is approximately 108.16 g/mol. Its physical properties, including boiling point and solubility, are similar to those of regular butyronitrile but with enhanced stability due to the presence of deuterium.

One of the most notable applications of Butyronitrile-d7 is in the field of metabolomics and biochemical research. Deuterium labeling enables researchers to track the fate of molecules within biological systems with high precision. For instance, recent studies have utilized Butyronitrile-d7 to investigate metabolic pathways in microorganisms, providing insights into how these organisms process nitriles under various conditions. Such research has implications for biotechnology, particularly in the development of bio-based production processes.

In addition to its role in metabolomics, Butyronitrile-d7 has found applications in analytical chemistry. The compound serves as a stable isotope standard in mass spectrometry (MS) analyses, allowing for accurate quantification of nitriles in complex matrices. Recent advancements in MS techniques have further enhanced the utility of Butyronitrile-d7, enabling its use in environmental monitoring to detect trace levels of nitriles in water and soil samples.

The synthesis of Butyronitrile-d7 involves a multi-step process that includes deuterium incorporation via catalytic hydrogenation or exchange reactions. Researchers have recently explored novel synthetic routes that improve the yield and purity of the compound, making it more accessible for large-scale applications. These methods often involve the use of palladium catalysts or other transition metals to facilitate deuterium uptake efficiently.

Another emerging application of Butyronitrile-d7 is in materials science, where it serves as a precursor for synthesizing advanced polymers and materials with tailored properties. For example, recent studies have demonstrated the use of Butyronitrile-d7 in the production of polyamides with enhanced thermal stability and mechanical strength. These materials hold promise for use in aerospace and automotive industries, where high-performance polymers are essential.

From an environmental perspective, Butyronitrile-d7 has been utilized to study the degradation pathways of nitriles under anaerobic conditions. Understanding these pathways is crucial for developing bioremediation strategies to address nitrile contamination in industrial wastewater. Recent findings suggest that certain microbial communities can effectively degrade nitriles when provided with specific nutrients, offering a sustainable solution for pollution control.

In conclusion, Butyronitrile-d7 (CAS No. 352431-11-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique properties, derived from deuterium incorporation, make it an invaluable tool for researchers and industries alike. As advancements in analytical techniques and synthetic methods continue to evolve, the potential uses of Butyronitrile-d7 are expected to expand further, contributing to breakthroughs in science and technology.